Cas no 1361749-92-9 (5-Amino-6-(3,5-dichlorophenyl)nicotinic acid)

• Product Name: 5-Amino-6-(3,5-dichlorophenyl)nicotinic acid
• CAS No: 1361749-92-9
• MF: C₁₂H₈Cl₂N₂O₂
• MW: 283.110120773315
• CID: 4928327
• Update Time: 2025-07-22

5-Amino-6-(3,5-dichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-6-(3,5-dichlorophenyl)nicotinic acid

• Inchi： 1S/C12H8Cl2N2O2/c13-8-1-6(2-9(14)4-8)11-10(15)3-7(5-16-11)12(17)18/h1-5H,15H2,(H,17,18)
• InChI Key： UPPUINRZVOFINV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=CC(C(=O)O)=CN=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 2.6
• Topological Polar Surface Area: 76.2

Additional information on 5-Amino-6-(3,5-dichlorophenyl)nicotinic acid

Research Update on 5-Amino-6-(3,5-dichlorophenyl)nicotinic acid (CAS: 1361749-92-9)

5-Amino-6-(3,5-dichlorophenyl)nicotinic acid (CAS: 1361749-92-9) is a novel chemical entity that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique nicotinic acid scaffold substituted with a 3,5-dichlorophenyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of 5-Amino-6-(3,5-dichlorophenyl)nicotinic acid involves a multi-step process that ensures high yield and purity. Recent advancements in synthetic methodologies have optimized the reaction conditions, reducing byproduct formation and improving scalability. The compound's structural features, including the dichlorophenyl moiety, are believed to contribute to its bioactivity, particularly in modulating specific enzymatic pathways relevant to inflammatory and metabolic disorders.

Pharmacological evaluations have revealed that 5-Amino-6-(3,5-dichlorophenyl)nicotinic acid exhibits significant inhibitory activity against key enzymes involved in disease pathogenesis. For instance, in vitro studies demonstrate its potent inhibition of xanthine oxidase, suggesting potential applications in treating gout and hyperuricemia. Additionally, preliminary data indicate its ability to modulate immune responses, making it a candidate for autoimmune disease therapy. These findings are supported by molecular docking studies, which highlight the compound's strong binding affinity to target proteins.

Recent preclinical studies have further elucidated the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. The results indicate favorable oral bioavailability and metabolic stability, which are critical for its progression into clinical trials. However, challenges such as potential off-target effects and toxicity profiles require further investigation to ensure safety and efficacy in human subjects.

In conclusion, 5-Amino-6-(3,5-dichlorophenyl)nicotinic acid represents a promising therapeutic agent with diverse applications. Ongoing research aims to explore its full potential, optimize its pharmacological properties, and address any limitations. The compound's unique chemical structure and bioactivity profile make it a valuable subject for future studies in drug discovery and development.